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Compound of Interest

Compound Name: C6 NBD Lactosylceramide

Cat. No.: B2575338 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of C6
NBD Lactosylceramide, a fluorescently labeled sphingolipid commonly used in cellular

imaging and lipid trafficking studies. Adherence to these procedures is crucial for maintaining a

safe laboratory environment and ensuring regulatory compliance.

Immediate Safety and Handling
While C6 NBD Lactosylceramide is not classified as a hazardous substance according to the

Globally Harmonized System (GHS), standard laboratory precautions should always be

observed.[1] This includes wearing appropriate personal protective equipment (PPE) such as

gloves, lab coats, and safety glasses. Although not flammable, it is good practice to keep it

away from strong oxidizing agents.

Operational Disposal Plan
The disposal of C6 NBD Lactosylceramide and associated waste should follow the guidelines

for non-hazardous chemical waste. The primary goal is to prevent the release of the undiluted

product into the environment, as it is considered slightly hazardous for water.[1]

Step-by-Step Disposal Procedure:
Segregation: At the point of generation, separate waste containing C6 NBD
Lactosylceramide from hazardous waste streams. This includes unused stock solutions,
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contaminated labware (e.g., pipette tips, microfuge tubes), and aqueous solutions from

experiments.

Waste Collection:

Solid Waste: Dispose of contaminated solids, such as gloves, paper towels, and

plasticware, in a designated non-hazardous solid waste container. This container should

be clearly labeled as "Non-Hazardous Laboratory Waste."

Liquid Waste: Collect liquid waste containing C6 NBD Lactosylceramide in a dedicated,

leak-proof container. This includes unused solutions and aqueous buffers from cell

imaging or enzyme assays. The container must be clearly labeled with the contents,

including the name "C6 NBD Lactosylceramide" and the approximate concentration. Do

not pour concentrated stock solutions or large quantities of the substance directly down

the drain.[1]

Empty Containers: Rinse empty C6 NBD Lactosylceramide vials and other containers

that held the pure substance three times with a suitable solvent (e.g., ethanol or

methanol). The rinsate should be collected as chemical waste. Once cleaned, deface the

original label and dispose of the container with regular lab glass or plastic recycling,

according to your institution's guidelines.

Final Disposal:

Non-Hazardous Waste Stream: Once the designated waste containers are full, they

should be managed through your institution's non-hazardous waste disposal program.

This typically involves collection by environmental health and safety (EHS) personnel or

disposal in the regular trash if explicitly permitted by your institution's policies for non-

hazardous lab waste.[1][2]

Aqueous Solutions: For very dilute aqueous solutions resulting from experimental

procedures, consult your local EHS guidelines. Some institutions may permit the disposal

of small quantities of non-hazardous, water-soluble substances down the sanitary sewer

with copious amounts of water.[3] However, it is always best to confirm this with your

institution's EHS department.
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Quantitative Data Summary
For ease of reference, the key quantitative properties of C6 NBD Lactosylceramide are

summarized in the table below.

Property Value

Molecular Formula C₄₂H₆₉N₅O₁₆

Molecular Weight 900.0 g/mol

Excitation Wavelength (λex) ~466 nm

Emission Wavelength (λem) ~536 nm

Experimental Workflow: Cellular Uptake and
Trafficking of C6 NBD Lactosylceramide
The following diagram illustrates a typical experimental workflow for studying the cellular

uptake and trafficking of C6 NBD Lactosylceramide, a common application for this fluorescent

lipid.

Preparation Experiment

Analysis & Disposal

Seed cells on
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C6 NBD Lactosylceramide

Wash cells to remove
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Live-cell imaging using
fluorescence microscopy

Analyze images for
lipid localization and trafficking

Dispose of waste
(media, tips, plates)

per protocol

Click to download full resolution via product page

Experimental workflow for C6 NBD Lactosylceramide cellular studies.

This guide is intended to provide a framework for the safe and compliant disposal of C6 NBD
Lactosylceramide. Always consult your institution's specific waste management policies and

your local Environmental Health and Safety (EHS) department for detailed guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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